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Introduction

Pyruvate Kinase M2 (PKM2) is a key enzyme in glycolysis that is preferentially expressed in
cancer cells and plays a crucial role in metabolic reprogramming. Unlike its constitutively active
isoform PKM1, PKM2 can switch between a highly active tetrameric state and a less active
dimeric form. The dimeric form of PKM2 is predominant in cancer cells and diverts glucose
metabolites towards anabolic processes, thereby supporting cell proliferation. Small molecule
activators of PKM2, such as TEPP-46, promote the formation of the stable, active tetramer,
which reverses the Warburg effect and suppresses tumor growth.[1][2] This document provides
detailed information on the solubility and experimental preparation of the potent and selective
PKMZ2 activator, TEPP-46, which can be used as a representative compound for this class of
molecules.

Mechanism of Action
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TEPP-46 is a potent and selective allosteric activator of PKM2 with a half-maximal activating
concentration (AC50) of approximately 92 nM.[3][4] It exhibits high selectivity for PKM2 over
other pyruvate kinase isoforms like PKM1, PKL, and PKR.[3][4] TEPP-46 binds to the dimer-
dimer interface of the PKM2 homotetramer, stabilizing its active tetrameric conformation.[5]
This stabilization promotes a constitutively active state of the enzyme, leading to an increased
conversion of phosphoenolpyruvate (PEP) to pyruvate and a subsequent decrease in the
availability of glycolytic intermediates for anabolic processes.[5] By locking PKM2 in its active
form, TEPP-46 can mimic the metabolic profile of cells expressing the constitutively active
PKML1 isoform, thereby impairing cancer cell proliferation, particularly under hypoxic conditions.

[6]

Data Presentation

The following tables summarize the quantitative data for the PKM2 activator TEPP-46.

Table 1: Solubility and Physicochemical Properties of TEPP-46

Property Value Reference(s)
Molecular Weight 372.47 g/mol

Formula C17H16N402S2

Solubility in DMSO Up to 100 mM

Aqueous Solubility ii'iig/ml_ (795 uM) in PBS, [6]

ACso (in vitro) 92 nM [3][4]

Storage Conditions Store at -20°C [6]

Table 2: Recommended Concentrations for Experiments
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. Recommended
Experiment Type . Reference(s)
Concentration Range

In Vitro Enzyme Assay 10 nM - 10 uM [3]
Cell-Based Assays 1pM -40 uM [61[7]
In Vivo (Mouse Xenograft) 50 mg/kg (oral, twice daily) [6]

Experimental Protocols
Protocol 1: Preparation of TEPP-46 Stock Solution

This protocol describes the preparation of a concentrated stock solution of TEPP-46 for use in
various experiments.

Materials:

o TEPP-46 solid powder

o Dimethyl sulfoxide (DMSO), anhydrous

 Sterile microcentrifuge tubes

Procedure:

e Bring the vial of TEPP-46 powder to room temperature before opening.

e To prepare a 10 mM stock solution, add the appropriate volume of DMSO to the vial of
TEPP-46. For example, to a 1 mg vial of TEPP-46 (MW: 372.47), add 268.5 pL of DMSO.

» Vortex the solution until the TEPP-46 is completely dissolved. Gentle warming in a 37°C
water bath can aid dissolution.

 Aliquot the stock solution into smaller volumes in sterile microcentrifuge tubes to avoid
repeated freeze-thaw cycles.

» Store the aliquots at -20°C for up to 3 months.[6]
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Protocol 2: In Vitro Pyruvate Kinase Activity Assay
(LDH-Coupled)

This protocol measures the enzymatic activity of PKM2 in the presence of an activator by
coupling the production of pyruvate to the lactate dehydrogenase (LDH)-mediated oxidation of
NADH.

Materials:

Recombinant human PKM2

» TEPP-46 stock solution

e Assay Buffer: 50 mM Tris-HCI (pH 7.5), 100 mM KCI, 10 mM MgCl:
e Phosphoenolpyruvate (PEP)

¢ Adenosine diphosphate (ADP)

e NADH

o Lactate Dehydrogenase (LDH)

e 96-well clear flat-bottom plate

Plate reader capable of measuring absorbance at 340 nm
Procedure:

e Prepare a reaction mixture containing Assay Buffer, 0.5 mM PEP, 0.5 mM ADP, 0.2 mM
NADH, and 1-2 units/mL LDH.

e Add the desired concentrations of TEPP-46 (e.g., serial dilutions from 10 nM to 10 uM) and a
vehicle control (DMSO) to the wells of the 96-well plate.

¢ Add the reaction mixture to each well.

« Initiate the reaction by adding recombinant PKM2 to a final concentration of 10-20 ng/well.
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» Immediately place the plate in a plate reader pre-warmed to 37°C.

e Measure the decrease in absorbance at 340 nm every 30 seconds for 15-20 minutes. The
rate of NADH oxidation is proportional to the PKM2 activity.

o Calculate the rate of reaction (V) for each concentration of TEPP-46.

» Plot the reaction rate against the TEPP-46 concentration to determine the ACso.

Protocol 3: Cell-Based PKM2 Activation Assay

This protocol assesses the ability of TEPP-46 to activate PKM2 within a cellular context.
Materials:

e Cancer cell line expressing PKM2 (e.g., H1299 or A549)

o Complete cell culture medium

e TEPP-46 stock solution

e Phosphate-buffered saline (PBS)

o Cell lysis buffer (e.g., RIPA buffer)

o Pyruvate Kinase Activity Assay Kit (LDH-coupled or ATP-based)

o 96-well cell culture plates

Procedure:

e Seed cells in a 96-well plate at a density of 2 x 104 cells/well and allow them to adhere
overnight.

o Treat the cells with various concentrations of TEPP-46 (e.g., 1 UM to 40 uM) and a vehicle
control (DMSO) for a specified duration (e.g., 2-24 hours).

o After treatment, wash the cells twice with ice-cold PBS.
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» Lyse the cells by adding cell lysis buffer to each well and incubating on ice for 10-15 minutes.
o Centrifuge the plate to pellet cell debris.
o Transfer the supernatant (cell lysate) to a new plate.

o Measure the pyruvate kinase activity in the cell lysates using a commercial assay kit
according to the manufacturer's instructions.

» Normalize the PKM2 activity to the total protein concentration in each lysate.

Visualizations
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Caption: PKM2 signaling and metabolic regulation by TEPP-46.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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